Cas no 1807040-88-5 (1,4-Dibromo-3,5-difluoro-2-(trifluoromethoxy)benzene)

• Product Name: 1,4-Dibromo-3,5-difluoro-2-(trifluoromethoxy)benzene
• CAS No: 1807040-88-5
• MF: C₇HBr₂F₅O
• MW: 355.882258176804
• CID: 4707895
• Update Time: 2025-06-13

1,4-Dibromo-3,5-difluoro-2-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Dibromo-3,5-difluoro-2-(trifluoromethoxy)benzene

• Inchi： 1S/C7HBr2F5O/c8-2-1-3(10)4(9)5(11)6(2)15-7(12,13)14/h1H
• InChI Key： BFUIJRWLWXXZAB-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=C1OC(F)(F)F)F)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Topological Polar Surface Area: 9.2

Additional information on 1,4-Dibromo-3,5-difluoro-2-(trifluoromethoxy)benzene

Chemical Profile of 1,4-Dibromo-3,5-difluoro-2-(trifluoromethoxy)benzene (CAS No. 1807040-88-5)

1,4-Dibromo-3,5-difluoro-2-(trifluoromethoxy)benzene, identified by its unique Chemical Abstracts Service (CAS) number 1807040-88-5, is a fluorinated aromatic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This molecule, characterized by its bromine and fluorine substituents, exhibits intriguing structural and electronic properties that make it a valuable candidate for various applications, particularly in the development of pharmaceuticals and advanced materials.

The structural framework of 1,4-Dibromo-3,5-difluoro-2-(trifluoromethoxy)benzene consists of a benzene ring substituted with bromine atoms at the 1 and 4 positions, fluorine atoms at the 3 and 5 positions, and a trifluoromethoxy group at the 2 position. This specific arrangement of functional groups imparts distinct chemical reactivity and electronic characteristics, making it a versatile intermediate in synthetic chemistry. The presence of multiple halogen atoms enhances its utility in cross-coupling reactions, which are fundamental to modern drug discovery processes.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated aromatic compounds due to their ability to modulate pharmacokinetic properties such as solubility, metabolic stability, and binding affinity. 1,4-Dibromo-3,5-difluoro-2-(trifluoromethoxy)benzene serves as a crucial building block in the synthesis of novel therapeutic agents. Its fluorine atoms contribute to the lipophilicity of the molecule, while the bromine atoms provide handles for further functionalization via palladium-catalyzed cross-coupling reactions. These attributes have positioned this compound as a key intermediate in the construction of complex drug molecules targeting various diseases.

One of the most compelling applications of 1,4-Dibromo-3,5-difluoro-2-(trifluoromethoxy)benzene is in the development of small-molecule inhibitors for enzymes involved in critical biological pathways. For instance, researchers have leveraged its structural features to design inhibitors targeting kinases and other enzyme families implicated in cancer and inflammatory diseases. The trifluoromethoxy group, in particular, has been shown to enhance binding interactions with biological targets by improving molecular interactions through dipole-dipole interactions and hydrogen bonding. This has led to the discovery of several promising lead compounds that are currently undergoing further optimization.

Moreover, the material science community has explored 1,4-Dibromo-3,5-difluoro-2-(trifluoromethoxy)benzene for its potential in fabricating advanced materials with tailored electronic properties. Fluorinated aromatic compounds are known for their high thermal stability and electron-deficient nature, making them suitable for use in organic electronics and optoelectronic devices. The bromine substituents allow for further derivatization into polymers or conductive materials through polymerization or coordination chemistry. Such applications highlight the broad utility of this compound beyond traditional pharmaceuticals.

The synthesis of 1,4-Dibromo-3,5-difluoro-2-(trifluoromethoxy)benzene typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include halogenation reactions followed by selective functional group transformations. The use of fluorinating agents such as Selectfluor® or DAST (diethylaminosulfur trifluoride) is often employed to introduce fluorine atoms at specific positions on the benzene ring. These synthetic strategies underscore the importance of 1,4-Dibromo-3,5-difluoro-2-(trifluoromethoxy)benzene as a versatile scaffold for constructing more complex molecular architectures.

Recent advancements in computational chemistry have further enhanced the understanding of 1,4-Dibromo-3,5-difluoro-2-(trifluoromethoxy)benzene's reactivity and potential applications. Molecular modeling studies have revealed insights into how different substituents influence its electronic properties and interactions with biological targets. These computational approaches complement experimental work by providing predictive models that guide synthetic design and optimization efforts. The integration of machine learning algorithms has also enabled high-throughput virtual screening campaigns to identify novel derivatives with enhanced potency or selectivity.

In conclusion,1,4-Dibromo-3,5-difluoro-2-(trifluoromethoxy)benzene (CAS No. 1807040-88-5) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features enable diverse applications ranging from drug development to advanced material fabrication. As research continues to uncover new synthetic methodologies and applications for this compound,1,4-Dibromo-3,5-difluoro-2-(trifluoromethoxy)benzene is poised to remain a cornerstone in modern chemical research.